Cas no 1805018-68-1 (Methyl 3-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 3-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1805018-68-1
• MF: C₁₀H₁₀F₃IN₂O₃
• MW: 390.097685337067
• CID: 4838011
• Update Time: 2025-05-19

Methyl 3-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H10F3IN2O3/c1-18-7(17)2-5-4-16-9(14)6(3-15)8(5)19-10(11,12)13/h4H,2-3,15H2,1H3
• InChI Key： RSNOWFVQNYJGNE-UHFFFAOYSA-N
• SMILES： IC1=C(CN)C(=C(C=N1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetate

Introduction to Methyl 3-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805018-68-1)

Methyl 3-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetate, identified by the CAS number 1805018-68-1, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with various functional groups, including an amino methyl group, an iodo substituent, and a trifluoromethoxy group. These substituents contribute to its unique chemical properties and reactivity, making it a valuable compound in research and development.

The structure of Methyl 3-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetate is particularly interesting due to the presence of multiple electron-withdrawing groups. The trifluoromethoxy group (-OCF3) is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties of the pyridine ring. Similarly, the iodo substituent (-I) also exerts an electron-withdrawing effect, further modulating the reactivity of the molecule. The amino methyl group (-CH2NH2), on the other hand, introduces some degree of electron-donating character, creating a balance that can be exploited in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery. The combination of electron-withdrawing and donating groups makes it an ideal candidate for exploring bioisosteric replacements and optimizing pharmacokinetic properties. For instance, researchers have investigated its role in inhibiting certain enzyme activities, which could lead to novel therapeutic agents for conditions such as cancer and inflammatory diseases.

In terms of synthesis, Methyl 3-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and acetylation reactions. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. For example, researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to modulate electronic transitions effectively.

From an environmental perspective, understanding the fate and transport of Methyl 3-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetate in various ecosystems is crucial. Studies have shown that its persistence in aquatic environments is influenced by its chemical stability and resistance to biodegradation. However, further research is needed to assess its potential impact on aquatic organisms and ecosystems.

In conclusion, Methyl 3-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805018-68-1) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and chemical properties make it a valuable tool for researchers in drug discovery, materials science, and environmental studies. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.